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Compound of Interest

Compound Name: Trisodium hexafluoroferrate(3-)

Cat. No.: B1583498 Get Quote

An In-depth Technical Guide to the Chemical Properties of Sodium Hexafluoroferrate(III)

For Researchers, Scientists, and Drug Development Professionals

Abstract
Sodium hexafluoroferrate(III) (Na₃FeF₆) is an inorganic compound with significant applications

across various scientific disciplines, including materials science, analytical chemistry, and

electrochemistry.[1] Its unique properties, stemming from its complex hexafluoroferrate(III)

anion, make it a compound of interest for advanced research.[1] Notably, it is being explored

for its potential in pharmaceutical research, particularly in drug formulation and delivery

systems.[1] This guide provides a comprehensive overview of the known chemical and physical

properties of sodium hexafluoroferrate(III), details experimental protocols for its synthesis and

characterization, and summarizes its current applications.

Chemical and Physical Properties
Sodium hexafluoroferrate(III) is a powder at room temperature.[2][3] It is recognized for its role

as a source of iron in various chemical reactions and as a reagent in the synthesis of

specialized materials like magnetic nanoparticles.[1]

General Chemical Identifiers
The fundamental identifiers for sodium hexafluoroferrate(III) are summarized below.
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Identifier Value Source

CAS Number 20955-11-7 [1][2][3]

Molecular Formula Na₃FeF₆ [1][2][3]

Molecular Weight 238.80 g/mol [1][2][3]

IUPAC Name trisodium;hexafluoroiron(3-) [2]

Synonyms
Sodium fluoferrate(III),

Trisodium hexafluoroferrate
[2]

EC Number 244-124-5 [3]

PubChem CID 44890703 [2]

Physical and Structural Properties
Quantitative data on many physical properties are not readily available in the literature.

However, its crystal structure has been characterized.

Property Value Source

Physical Form Powder [2][3][4]

Crystal Structure Monoclinic [5]

Space Group P21/c [5]

Melting Point N/A [6]

Boiling Point N/A [6]

Solubility in H₂O N/A [6]

Note: While specific solubility data for Na₃FeF₆ is not available, metallic fluorides exhibit varied

solubility. Alkali fluorides are typically soluble, while many transition metal trifluorides are

insoluble.[7] To enhance the solubility of powdered samples for experimental use, it is

suggested to heat the solution to 37°C and agitate it in an ultrasonic bath.[8]
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Experimental Protocols
Synthesis: One-Pot Hydrothermal Method
A facile one-pot hydrothermal process has been successfully used to synthesize micro-particles

of sodium hexafluoroferrate(III).[5] While the exact precursors and ratios are proprietary to

specific studies, a general representative protocol is outlined below.

Objective: To synthesize crystalline Na₃FeF₆ micro-particles.

Materials:

An iron(III) salt (e.g., FeCl₃, Fe(NO₃)₃)

A sodium salt (e.g., NaCl, NaNO₃)

A fluoride source (e.g., NaF, NH₄F, HF)

Deionized water

Methodology:

Precursor Solution: Stoichiometric amounts of the iron(III) salt, sodium salt, and fluoride

source are dissolved in deionized water under constant stirring to form a homogeneous

solution.

Autoclave Sealing: The resulting solution is transferred into a Teflon-lined stainless steel

autoclave. The autoclave is sealed tightly.

Hydrothermal Reaction: The autoclave is placed in a furnace and heated to a specific

temperature (typically between 150-250°C) for a predetermined duration (e.g., 12-24 hours).

The autogenous pressure developed at this temperature facilitates the crystallization

process.

Cooling and Collection: The autoclave is allowed to cool down to room temperature naturally.

The solid product is then collected by centrifugation or filtration.
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Washing: The collected powder is washed several times with deionized water and ethanol to

remove any unreacted ions and organic residues.

Drying: The final product is dried in a vacuum oven at a moderate temperature (e.g., 60-

80°C) for several hours.

Hydrothermal Synthesis Workflow
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Caption: Workflow for the hydrothermal synthesis of Na₃FeF₆.

Characterization Techniques
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X-ray Diffraction (XRD): XRD is a primary technique used to confirm the crystal structure and

phase purity of the synthesized Na₃FeF₆. The analysis involves directing X-rays onto the

powdered sample and measuring the scattering intensity as a function of the scattering angle.

The resulting diffraction pattern is then compared with standard patterns to identify the

crystalline phase and determine lattice parameters, confirming the monoclinic P21/c structure.

[5]

Scanning Electron Microscopy (SEM): SEM is employed to investigate the morphology and

size of the synthesized particles.[5] In this technique, a focused beam of electrons is scanned

across the sample surface. The interaction of the electrons with the sample produces various

signals that are collected to form an image. For Na₃FeF₆, SEM analysis has revealed regular

octahedral-shaped micro-particles.[5]

Key Chemical Characteristics
Thermal Decomposition
Specific thermal decomposition data for Na₃FeF₆ is not readily available. However, studies on

the related compound sodium hexafluorosilicate (Na₂SiF₆) show that it begins to decompose at

temperatures below 600°C.[9] The thermal decomposition of Na₂SiF₆ in the range of 600-

900°C is a process limited by nucleation, with the decomposition rate increasing with

temperature.[10] This suggests that Na₃FeF₆ may also exhibit thermal decomposition at

elevated temperatures, likely yielding sodium fluoride and iron(III) fluoride, though this requires

experimental verification.

Vibrational Spectra
The vibrational properties of hexafluoro complexes are typically studied using Infrared (IR) and

Raman spectroscopy.[11] For the [FeF₆]³⁻ anion, which has octahedral symmetry, specific

vibrational modes are expected. While a detailed vibrational analysis for Na₃FeF₆ is not

available in the searched literature, the structure of the sodium salt of related hexahalo

complexes is a subject of ongoing discussion, which can influence the interpretation of its

spectra.[11]

Applications in Research and Drug Development
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Sodium hexafluoroferrate(III) is a versatile compound with applications in several key areas of

research.[1]
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Caption: Key research applications of Sodium Hexafluoroferrate(III).

Materials Science: It is used in the synthesis of magnetic materials, which are crucial for

high-performance magnets in electronic devices.[1]

Analytical Chemistry: The compound serves as a reagent in techniques like

spectrophotometry for the determination of iron and other metals in samples.[1]

Electrochemistry: Its electrochemical properties are utilized in the development of sensors

for detecting metal ions.[1]

Environmental Science: It shows promise in water treatment for the removal of heavy metals

and other contaminants.[1]

Pharmaceutical Research: A significant area of interest is its potential application in drug

formulation and delivery. It is being explored for its ability to enhance the stability and

efficacy of certain medications.[1] Its role may be as a stabilizer, a component in a controlled-

release matrix, or as a source of fluoride and iron in specific therapeutic contexts.
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Safety and Handling
Proper handling of sodium hexafluoroferrate(III) is essential in a laboratory setting. It may

cause irritation.[4]

Exposure Limits and Safety Data
The following table summarizes the key safety information and occupational exposure limits.

Parameter Value Source

Personal Protective Equipment

(PPE)

Eyeshields, gloves, type N95

dust mask (US)
[3]

Storage Class 11 - Combustible Solids [3]

OSHA PEL 2.5 mg/m³ (as F) [2][4]

ACGIH TLV 2.5 mg/m³ (as F) [2][4]

ACGIH BEI

Fluorides in urine: 2 mg/L

(prior to shift) or 3 mg/L (at end

of shift)

[2][4]

WGK (Germany)
WGK 3 (highly hazardous to

water)
[3]

Conclusion
Sodium hexafluoroferrate(III) is a compound with a well-defined structure and a growing list of

applications. While some of its fundamental physical properties require further investigation, its

utility in materials science and analytical chemistry is clearly established. For professionals in

drug development, Na₃FeF₆ represents an intriguing possibility for formulating more stable and

effective therapeutic agents. Future research should focus on elucidating its specific

mechanisms of action in biological systems and further detailing its toxicological profile to

ensure its safe application in pharmaceuticals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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